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Compound of Interest

Compound Name: Revalor

Cat. No.: B1205055

Application Note:

Revalor® implants, containing the synthetic androgen trenbolone acetate (TBA) and the
natural estrogen estradiol (E2), are widely utilized in the beef industry to enhance growth rate
and feed efficiency. For researchers, scientists, and drug development professionals, accurate
guantification of hormone residues in various tissues is crucial for understanding the
pharmacokinetics of these implants, ensuring food safety, and studying their physiological
effects. This document provides a detailed protocol for the collection, processing, and analysis
of tissue samples from animals implanted with Revalor®. Adherence to these protocols is
critical for obtaining reliable and reproducible data. Different formulations of Revalor® offer
varied release rates of TBA and E2, influencing the concentration of hormone residues in
tissues over time. It is therefore essential to record the specific Revalor® product used and the
duration of implantation.

Quantitative Data Summary

The following tables summarize representative quantitative data on hormone residue levels in
various tissues of cattle implanted with different Revalor® formulations. These values can vary
based on factors such as implant type, duration of implantation, animal genetics, and diet.

Table 1: Trenbolone Metabolite Residues in Tissues of Revalor-Implanted Cattle
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. Trenbolone Concentration
Tissue ] Reference
Metabolite Range (ppb)
Muscle 17a-trenbolone 05-2 [1]
17B-trenbolone 05-4 [1]
Liver 17a-trenbolone 2-10 [1]
17pB-trenbolone 2-20 [1]
Fat Trenbolone Acetate 14,800 - 12,600,000 [2]
Trenbolone 41,700 - 1,450,000 [2]
) 480 (Safe
Kidney Total Trenbolone ) [3]
Concentration)

Table 2: Estradiol Residue Levels in Tissues of Revalor-Implanted Cattle

Concentration

Tissue Estradiol Type Reference
Range (pgl/g)

Plasma Estradiol-17p >7,500 [4]

Fat Estradiol 11,100 - 3,390,000 [2]

Liver Estradiol-17p Varies [4]

Experimental Protocols
Tissue Sample Collection at Slaughter

This protocol is adapted from the Standard Operating Procedure for Collection and transport of

tissue from cattle sampling by the University of Alberta.
Materials and Equipment:
» Sterile scalpel blades and handles

 Sterile forceps and scissors
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e Sharps collection container

e 70% Ethanol and RNAZap or similar surface decontaminant

 Sterile cutting boards and stainless steel trays

o Whirl-Pak sampling bags (1 0z.) or cryovials (2 mL)

e Liquid nitrogen (LN2) dewars

e Dry ice and coolers

o Personal Protective Equipment (PPE): disposable gloves, surgical gowns, face masks, steel-
toed rubber boots

Procedure:

o Preparation: Before sample collection, ensure all surfaces, cutting boards, and stainless
steel trays are disinfected with RNAZap, rinsed with sterile water, and then sprayed with 70%
ethanol. All collection tools (scalpels, forceps) must be sterile.

» Animal Identification: Confirm the animal's identification number and the specific Revalor®
implant used, as well as the date of implantation.

e Tissue Collection:

[¢]

Immediately after the animal is processed, place the organs in sterile stainless steel trays
on ice.

o For each tissue type (liver, muscle, kidney, fat), collect samples from the left side of the
animal where applicable. A stock sample can be collected from the right side.

o Liver: From the caudal lobe, cut a sample of approximately 2 cm x 2 cm x 1 cm.

o Muscle: From the longissimus dorsi (loin) muscle between the 13th and 14th ribs, collect a
sample of approximately 2 cm x 2 cm x 2 cm.

o Kidney: Collect a sample of the medulla from the left kidney.
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o Fat: Collect a subcutaneous fat sample from the brisket area.

o Sample Handling and Storage:

[e]

Place each collected tissue sample into a pre-labeled Whirl-Pak bag or cryovial.

o

Immediately snap-freeze the samples in a liquid nitrogen dewar.

[¢]

Transport the frozen samples on dry ice to the laboratory.

[e]

For long-term storage, keep the samples at -80°C.

Tissue Sample Processing and Hormone Analysis

This protocol synthesizes information from various analytical chemistry studies.

Materials and Equipment:

Homogenizer (e.g., Polytron)

Centrifuge

Solid-Phase Extraction (SPE) cartridges (e.g., C18)

Acetonitrile, methanol, n-hexane (HPLC grade)

High-Performance Liquid Chromatograph (HPLC) with UV or Mass Spectrometry (MS)
detector

Procedure:
e Sample Homogenization:
o Weigh approximately 1-5 grams of the frozen tissue sample.

o Add a suitable volume of extraction solvent (e.g., acetonitrile) and homogenize until a
uniform consistency is achieved.

o Extraction:
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o The homogenized sample is further extracted with acetonitrile and filtered.
o A defatting step with acetonitrile-saturated n-hexane is performed for fatty tissues.
e Clean-up:

o The extract is concentrated and then cleaned up using a Solid-Phase Extraction (SPE)
cartridge (e.g., Bond Elut C18) to remove interfering substances.

o The cartridge is washed, and then the analytes (hormones) are eluted with a suitable
solvent mixture (e.g., methanol/water).

e Analysis by HPLC:
o The cleaned-up eluate is concentrated and injected into an HPLC system.
o HPLC Conditions (Example):

Column: Inertsil ODS-3V

Mobile Phase: Acetonitrile/Methanol/Water (50:10:40, v/v)

Flow Rate: 1 mL/min

Detection: UV at 340 nm (for trenbolone metabolites)

o Quantification is performed by comparing the peak areas of the samples to those of known
standards. For more sensitive and specific detection, Liquid Chromatography-Mass
Spectrometry (LC-MS) can be used.

Visualizations
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Caption: Experimental workflow for tissue sample collection and analysis.
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Caption: Simplified signaling pathway of Revalor components in bovine tissues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for Tissue Sample Collection and Analysis from
Revalor-Implanted Animals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205055#protocol-for-tissue-sample-collection-from-
revalor-implanted-animals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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